Cas no 2228304-71-8 (4,4,4-trifluoro-3-(3-methylpyrazin-2-yl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(3-methylpyrazin-2-yl)butanoic acid
• CAS No: 2228304-71-8
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 6052446
• PubChem ID: 165833094
• Update Time: 2025-11-05

4,4,4-trifluoro-3-(3-methylpyrazin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(3-methylpyrazin-2-yl)butanoic acid
• 2228304-71-8
• EN300-1955025

• Inchi： 1S/C9H9F3N2O2/c1-5-8(14-3-2-13-5)6(4-7(15)16)9(10,11)12/h2-3,6H,4H2,1H3,(H,15,16)
• InChI Key： JLSFAABGVRARKE-UHFFFAOYSA-N
• SMILES： FC(C(C1C(C)=NC=CN=1)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 234.06161202g/mol
• Monoisotopic Mass: 234.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 63.1Ų

Additional information on 4,4,4-trifluoro-3-(3-methylpyrazin-2-yl)butanoic acid

Comprehensive Overview of 4,4,4-Trifluoro-3-(3-methylpyrazin-2-yl)butanoic Acid (CAS No. 2228304-71-8)

4,4,4-Trifluoro-3-(3-methylpyrazin-2-yl)butanoic acid (CAS No. 2228304-71-8) is a fluorinated pyrazine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl group and pyrazine ring, has garnered attention due to its unique physicochemical properties and applications in drug discovery. Researchers are increasingly exploring its role as a bioisostere for carboxylic acids, leveraging its enhanced metabolic stability and lipophilicity.

The structural features of 4,4,4-trifluoro-3-(3-methylpyrazin-2-yl)butanoic acid make it a valuable intermediate in the synthesis of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). Its fluorine atoms contribute to improved binding affinity and membrane permeability, addressing key challenges in modern drug design. Recent studies highlight its utility in targeting kinase pathways and GPCRs, aligning with the growing demand for precision medicine.

In agrochemical applications, this compound’s heterocyclic scaffold demonstrates promise as a building block for crop protection agents. The 3-methylpyrazine moiety may enhance interactions with biological targets in pests, while the trifluorobutanoic acid segment improves environmental persistence. Such attributes resonate with the industry’s focus on sustainable chemistry and low-ecotoxicity formulations.

Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing CAS 2228304-71-8, ensuring purity and reproducibility in research. The compound’s logP and pKa values are frequently discussed in ADME studies, reflecting its pharmacokinetic relevance. As computational tools like AI-driven molecular docking advance, this molecule’s role in virtual screening workflows is expanding.

Market trends indicate rising interest in fluorinated pyrazines, driven by their versatility in bioconjugation and material science. Patent filings related to 2228304-71-8 suggest applications in OLED materials and ligand design, tapping into the electronics and catalysis sectors. Regulatory guidelines emphasize thorough safety profiling, though the compound is not classified as hazardous under current standards.

For synthetic chemists, optimizing routes to 4,4,4-trifluoro-3-(3-methylpyrazin-2-yl)butanoic acid remains an active area. Microwave-assisted synthesis and flow chemistry methods are being explored to enhance yield and scalability. The compound’s chirality also opens avenues for asymmetric catalysis, a hotspot in green chemistry initiatives.

In conclusion, CAS 2228304-71-8 exemplifies the convergence of medicinal chemistry and industrial innovation. Its multifaceted applications—from drug development to advanced materials—position it as a compound of enduring scientific and commercial interest.